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Compound of Interest

Compound Name: Fluorocyclopentane

Cat. No.: B075047

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental physicochemical properties of
fluorocyclopentane, a compound of increasing interest in organic synthesis and
pharmaceutical development.

Core Molecular Data

Fluorocyclopentane is a cyclic organic compound where a single fluorine atom substitutes a
hydrogen atom on the cyclopentane ring.[1] This substitution significantly influences the
molecule's physical and chemical properties.[1][2]

Below is a summary of its key molecular identifiers and properties.

Parameter Value

Molecular Formula CsHoF[1][2][3][4]

Molecular Weight 88.12 g/mol [1][2][3]

IUPAC Name fluorocyclopentane[2][3]

CAS Number 1481-36-3[1][2][3]

Canonical SMILES C1CCC(CL)F[2]

InChl Key YHYNFMGKZFOMAG-UHFFFAOYSA-N|[2]
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Structural Representation

The structure of fluorocyclopentane is foundational to its reactivity and interactions in various
chemical systems. The following diagram illustrates the logical connectivity of the atoms in the
molecule.

Molecular structure of fluorocyclopentane.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of fluorocyclopentane are
crucial for its application in research and development. While specific, detailed experimental
procedures are proprietary and vary by manufacturer, general synthetic routes can be outlined.

General Synthesis of Fluorocyclopentane:

A common method for the synthesis of fluorocyclopentane involves the fluorination of
cyclopentanol or its derivatives. One illustrative, though not exhaustive, protocol is as follows:

» Starting Material: Cyclopentanol.

o Fluorinating Agent: A suitable fluorinating agent, such as diethylaminosulfur trifluoride
(DAST) or a similar reagent, is used.

o Reaction Conditions: The reaction is typically carried out in an anhydrous aprotic solvent,
such as dichloromethane, at low temperatures to control the reactivity of the fluorinating
agent.

o Workup: The reaction mixture is quenched with a suitable reagent, such as water or a
saturated aqueous solution of sodium bicarbonate.

 Purification: The crude product is then purified by distillation or column chromatography to
yield pure fluorocyclopentane.

It is imperative for researchers to consult peer-reviewed literature for validated and detailed
experimental protocols tailored to their specific research needs.

Logical Workflow for Compound Analysis
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The analysis of fluorocyclopentane and its derivatives follows a structured workflow to ensure
comprehensive characterization.

Synthesis & Purification

Fluorocyclopentane Synthesis

Purification (Distillation/Chromatography)

uctural Characterization

NMR Spectroscopy (1H, 13C, 19F) Mass Spectrometry IR Spectroscopy

Purity Agsessme

Gas Chromatography (GC)

HPLC (if derivatized)

Application/Further Reactions

Use in Subsequent Reactions

Click to download full resolution via product page
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Workflow for the analysis of fluorocyclopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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